6-Bromo-2-o-tolyl-chroman

• IUPAC Name: 6-bromo-2-(2-methylphenyl)-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C16H15BrO/c1-11-4-2-3-5-14(11)16-8-6-12-10-13(17)7-9-15(12)18-16/h2-5,7,9-10,16H,6,8H2,1H3
• InChI Key: SVMCGQPLCJVTIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C16H15BrO
• Molecular Weight: 303.19 g/mol

Description

“6-Bromo-2-o-tolyl-chroman” is a chemical compound with the molecular formula C16H15BrO. It is a derivative of chroman, a class of compounds that have been found to exhibit a wide range of pharmacological activities.

Synthesis Analysis

The synthesis of chromane derivatives, which includes “6-Bromo-2-o-tolyl-chroman”, has been achieved using an organocatalytic domino Michael/hemiacetalization reaction of aliphatic aldehydes and (E)-2-(2-nitrovinyl)phenols followed by a PCC oxidation and dehydroxylation. This method is highly enantio- and diastereoselective, producing the desired products in good to high yields.

Future Directions

Due to the poor yield in the case of chemical synthesis and expensive isolation procedure from natural compounds, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs. This will help in the development of new lead compounds in medicinal chemistry.

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-2-o-tolyl-chroman-4-ol (11.9 g, 37.3 mmol) in dichloromethane (130 ml) at 0° C. triethylsilane (29.6 g, 255 mmol, 6.8 eq) and trifluoroacetic acid (75 ml, 27 eq) were added. The solution was stirred at room temperature for 2.5 h. The solvent was removed under reduced pressure and the residue separated between water and ethyl acetate. The aqueous layer was extracted with ethyl acetate and the combined organic layers washed with water and saturated aqueous solution of sodium hydrogencarbonate, dried with sodium sulfate and filtered, and the solvent removed under reduced pressure. The crude product was purified by column chromatography (silica gel; ethyl acetate/heptane gradient). 6-Bromo-2-o-tolyl-chroman was obtained as a pale yellow oil (7.10 g, 63%).